Cas no 13195-79-4 (2,2-Dibromo-1-(4-bromophenyl)ethan-1-one)

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one structure
13195-79-4 structure
Product Name:2,2-Dibromo-1-(4-bromophenyl)ethan-1-one
CAS No:13195-79-4
MF:C8H5Br3O
MW:356.836700201035
MDL:MFCD00017858
CID:86887
PubChem ID:25776
Update Time:2025-04-18

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dibromo-1-(4-bromophenyl)ethanone
    • 2,2,4'-Tribromoacetophenone
    • ALPHA,ALPHA,4-TRIBROMOACETOPHENONE
    • ALPHA,ALPHA,PARA-TRIBROMO-ACETOPHENONE
    • 2,2,4′-Tribromoacetophenone
    • Nsc78440
    • Wln: eyevr de
    • 4,A,A-TRIBROMOACETOPHENONE
    • P,A,A-TRIBROMOACETOPHENONE
    • α,α,4'-Tribromoacetophenone
    • 2,2,4’-tribromo-acetophenon
    • α,α,para-tribromoacetophenone
    • Acetophenone, 2,2,4'-tribromo-
    • 4'-Bromo-α,α-dibromoacetophenone
    • Ethanone,2-dibromo-1-(4-bromophenyl)-
    • MFCD00017858
    • CS-0243696
    • 2,2,4 inverted exclamation mark -Tribromoacetophenone
    • Z228591592
    • SCHEMBL2096724
    • 2,2-dibromo-1-(4-bromophenyl)-ethanone
    • 3-07-00-00987 (Beilstein Handbook Reference)
    • 13195-79-4
    • alpha,alpha,p-Tribromoacetophenone
    • UNII-H2T74NH652
    • p,alpha,alpha-TRIBROMOACETOPHENONE
    • DTXSID90157279
    • SY168897
    • alpha , alpha ,p-Tribromoacetophenone
    • p-bromo-benzoyldibromomethane
    • Ethanone, 2,2-dibromo-1-(4-bromophenyl)-
    • alpha,alpha,p-Tribromoacetophenone, 97%
    • BRN 1949157
    • NS00024182
    • AKOS001325164
    • NSC-78440
    • NSC 78440
    • EINECS 236-161-0
    • EN300-26723
    • 4alpha,alpha-Tribromoacetophenone
    • FT-0622077
    • J-006094
    • Acetophenone,2,4'-tribromo-
    • 4.alpha.,.alpha.-Tribromoacetophenone
    • 2,2-Dibromo-1-(4-bromophenyl)ethan-1-one
    • 2,2-bis(bromanyl)-1-(4-bromophenyl)ethanone
    • 4,alpha,alpha-Tribromoacetophenone
    • H2T74NH652
    • A806344
    • AS-77093
    • 2,4'-Tribromoacetophenone
    • KFTUNOVZJWIKFX-UHFFFAOYSA-N
    • STL268875
    • DB-042076
    • MDL： MFCD00017858
    • Inchi： 1S/C8H5Br3O/c9-6-3-1-5(2-4-6)7(12)8(10)11/h1-4,8H
    • InChI Key： KFTUNOVZJWIKFX-UHFFFAOYSA-N
    • SMILES： BrC(C(C1C=CC(=CC=1)Br)=O)Br

Computed Properties

  • Exact Mass: 353.78900
  • Monoisotopic Mass: 353.789053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 2.177
  • Melting Point: 91-94 °C (lit.)
  • Boiling Point: 333.6°Cat760mmHg
  • Flash Point: 111.6°C
  • Refractive Index: 1.675
  • PSA: 17.07000
  • LogP: 3.74770
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3261 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • RTECS：AN0526000
  • Hazardous Material Identification： C
  • Safety Term：S26;S36/37/39;S45
  • Packing Group：III
  • Packing Group：III
  • Risk Phrases：R34; R36
  • HazardClass：8
  • PackingGroup：III

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Pricemore >>

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Enamine
EN300-26723-0.25g
2,2-dibromo-1-(4-bromophenyl)ethan-1-one
 13195-79-4 95.0%
0.25g
 $19.0 2025-03-21
Enamine
EN300-26723-0.5g
2,2-dibromo-1-(4-bromophenyl)ethan-1-one
 13195-79-4 95.0%
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 $19.0 2025-03-21
Enamine
EN300-26723-1.0g
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 13195-79-4 95.0%
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2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Production Method

Production Method 1

126443-12-7 126443-12-7
13195-79-4 13195-79-4
123-11-5 123-11-5
Reaction Conditions
1.1R:Bromosuccinimide, C:Cu(CF3SO3)2, S:Me2CO, S:H2O, 3 h, rt
2.1C:Cu(CF3SO3)2, C:150529-93-4, S:Me2CO, 1 h, rt
2.2R:Bromosuccinimide, 30 min, rt
Reference
Kinetic Resolution of Electron-Deficient Bromohydrins via Copper(II)-Catalyzed C-C Bond Cleavage
By Choudhary, Kavita et al, Journal of Organic Chemistry, 2023, 88(16), 12041-12053

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Raw materials

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Preparation Products

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Related Literature

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